N-(4-methoxybenzyl)-2-((6-methylpyridin-2-yl)amino)thiazole-4-carboxamide

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-2-[(6-methylpyridin-2-yl)amino]-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C18H18N4O2S/c1-12-4-3-5-16(20-12)22-18-21-15(11-25-18)17(23)19-10-13-6-8-14(24-2)9-7-13/h3-9,11H,10H2,1-2H3,(H,19,23)(H,20,21,22)
• InChI Key: VFFRMBGAWQOYFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC2=NC(=CS2)C(=O)NCC3=CC=C(C=C3)OC
• Molecular Formula: C18H18N4O2S
• Molecular Weight: 354.4 g/mol

Description

N-(4-methoxybenzyl)-2-((6-methylpyridin-2-yl)amino)thiazole-4-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Antimicrobial Activity

N-(4-methoxybenzyl)-2-((6-methylpyridin-2-yl)amino)thiazole-4-carboxamide derivatives have been explored for their synthesis methodologies and potential biological activities, including antimicrobial and antifungal applications. The derivatives exhibit varying degrees of antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as antifungal effects. This highlights their potential for developing new antimicrobial agents (Alhameed et al., 2019).

Cytotoxicity and Potential Cancer Therapy

Research into these derivatives has also extended into the evaluation of their cytotoxic effects, particularly against cancer cell lines. The structure-activity relationship of these compounds offers valuable insights into designing potent anticancer agents, potentially offering new avenues for cancer therapy. The findings emphasize the importance of these derivatives in the ongoing search for effective cancer treatments (Hassan et al., 2014).

Anti-Inflammatory and Analgesic Applications

In addition to their antimicrobial and cytotoxic properties, some derivatives have shown significant anti-inflammatory and analgesic activities. These findings suggest the potential of these compounds in developing new drugs for treating inflammation-related disorders and pain management (Abu‐Hashem et al., 2020).

Alzheimer's Disease Treatment

Further research has identified derivatives with selective inhibitory effects on histone deacetylase 6 (HDAC6), offering a promising approach to ameliorating Alzheimer's disease phenotypes. This suggests a potential therapeutic application of these compounds in treating neurodegenerative diseases by modulating protein degradation pathways (Lee et al., 2018).

Antibacterial and Antifungal Agents

The synthesis of novel 2-(6-methoxy-2-naphthyl)propionamide derivatives has been explored, with some showing significant antibacterial and antifungal activities. These activities are comparable to standard agents like Ampicillin and Flucanazole, indicating their potential as new antibacterial and antifungal drugs (Helal et al., 2013).